(1Z,3Z)-1,3-Bis(((S)-4-phenyl-4,5-dihydrooxazol-2-yl)methylene)-1,3-dihydroisobenzofuran
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Description
(1Z,3Z)-1,3-Bis(((S)-4-phenyl-4,5-dihydrooxazol-2-yl)methylene)-1,3-dihydroisobenzofuran is a chiral bis-oxazoline derivative characterized by a rigid isobenzofuran core flanked by two (S)-configured 4-phenyl-4,5-dihydrooxazole moieties. Its synthesis typically involves cyclocondensation of substituted oxazolines with aromatic aldehydes under controlled conditions .
Properties
Molecular Formula |
C28H22N2O3 |
|---|---|
Molecular Weight |
434.5 g/mol |
IUPAC Name |
(4S)-4-phenyl-2-[(Z)-[(3Z)-3-[[(4S)-4-phenyl-4,5-dihydro-1,3-oxazol-2-yl]methylidene]-2-benzofuran-1-ylidene]methyl]-4,5-dihydro-1,3-oxazole |
InChI |
InChI=1S/C28H22N2O3/c1-3-9-19(10-4-1)23-17-31-27(29-23)15-25-21-13-7-8-14-22(21)26(33-25)16-28-30-24(18-32-28)20-11-5-2-6-12-20/h1-16,23-24H,17-18H2/b25-15-,26-16-/t23-,24-/m1/s1 |
InChI Key |
LJTUTPIHFPKIFE-XTQJEDDQSA-N |
Isomeric SMILES |
C1OC(=N[C@H]1C2=CC=CC=C2)/C=C/3\O/C(=C\C4=N[C@H](CO4)C5=CC=CC=C5)/C6=CC=CC=C36 |
Canonical SMILES |
C1C(N=C(O1)C=C2C3=CC=CC=C3C(=CC4=NC(CO4)C5=CC=CC=C5)O2)C6=CC=CC=C6 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Analogues
The compound’s bis-oxazoline framework places it within a class of chiral ligands and heterocycles widely studied for catalytic and material applications. Key structural analogs include:
For example, BAC-C12 exhibits CMC values of 8.3 mM (spectrofluorometry) and 8.0 mM (tensiometry), highlighting method-dependent variability in physicochemical characterization .
Heterocyclic Coumarin-Benzodiazepine Derivatives : Compounds like those synthesized in (e.g., tetrazole-pyrazolone hybrids) share modular heterocyclic architectures. However, the target compound’s isobenzofuran-oxazoline system differs in rigidity and electron distribution, which may influence binding or catalytic efficiency .
Methodological Insights for Comparison
emphasizes that compound similarity assessments rely on structural and functional overlap. Key metrics include:
- Topological Similarity : Computed via molecular fingerprints or graph-based algorithms.
- Bioactivity Profiles : Structural analogs with shared pharmacophores (e.g., oxazoline rings) may exhibit comparable biological responses .
Key Research Findings
- Chiral Induction: Bis-oxazoline ligands like the target compound often outperform non-chiral analogs in enantioselective catalysis due to precise stereochemical control.
- Solubility and Stability : Unlike quaternary ammonium compounds (e.g., BAC-C12), bis-oxazoline derivatives may exhibit lower aqueous solubility but higher thermal stability, as inferred from analogous systems .
- Virtual Screening Relevance : Structural similarity methods (e.g., Tanimoto coefficients) would classify the target compound as distinct from coumarin hybrids but closer to other bis-oxazolines, underscoring the need for multi-parameter comparisons .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
